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Compound of Interest

Compound Name: Benzyl fluoride

Cat. No.: B1329493

Benzyl Fluoride: A Core Technical Profile

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fundamental physicochemical properties of
benzyl fluoride (C7H-F), a key reagent and building block in organic synthesis, particularly
relevant in the development of fluorinated pharmaceutical compounds.

Physicochemical and Structural Data

Benzyl fluoride, also known as (fluoromethyl)benzene or a-fluorotoluene, is an organic
compound featuring a benzene ring substituted with a fluoromethyl group.[1] Its core properties

are summarized below.

Quantitative Data Summary

The essential quantitative data for benzyl fluoride are presented in Table 1. This information is
critical for reaction planning, stoichiometric calculations, and analytical characterization.
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Property Value Data Source(s)

PubChem|[2], Wikipedia[1],

Chemical Formula C/HF
Vulcanchem|3]
Molecular Weight 110.13 g/mol PubChem[2], ChemicalBook[4]
Molar Mass 110.129 g/mol Wikipedia[1]
Density 1.0228 g/cm3 Wikipedia[1]
] ] Wikipedia[1], CAS Common
Melting Point -35°C )
Chemistry[5]
Boiling Point 140 °C Wikipedia[1]
CAS Registry Number 350-50-5 PubChem|[2], Vulcanchem[3]

Synthesis Protocol: Nucleophilic Fluorination

Benzyl fluoride is commonly synthesized via nucleophilic substitution, where a benzyl halide is
treated with a fluoride salt. The following protocol details a representative procedure for the
synthesis of benzyl fluoride from benzyl bromide.

Experimental Protocol: Synthesis from Benzyl Bromide

This method outlines the nucleophilic fluorination of benzyl bromide using tetrabutylammonium
fluoride (TBAF).

Materials:

Benzyl bromide (BnBr)

Tetrabutylammonium fluoride trihydrate (TBAF-3Hz20)

Acetonitrile (MeCN)

Pentane

Anhydrous sodium sulfate (Na2S0a)
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o Water (H20)
Procedure:

e To a solution of tetrabutylammonium fluoride trihydrate (6.49 g, 20 mmol) in acetonitrile (20
mL), add benzyl bromide (1.19 mL, 10 mmol).[1]

 Stir the reaction mixture for 30 minutes at 25°C.[1]

e Upon completion, add water to the mixture.[1]

o Extract the resulting mixture with pentane.[1]

o Combine the organic extracts and dry over anhydrous sodium sulfate.[1]

o Evaporate the solvent and purify the crude product by distillation to yield benzyl fluoride.[1]

Logical Relationships

The fundamental properties of a chemical compound are intrinsically linked. The diagram below
illustrates the logical flow from the compound's common name to its structural formula and
calculated molecular weight.
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Figure 1. Relationship between compound identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzyl fluoride molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329493#benzyl-fluoride-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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